Cas no 73936-73-9 (1-Naphthalenesulfonylchloride, 5-azido-)

5-Azido-1-naphthalenesulfonyl chloride is a specialized reagent primarily used in organic synthesis and bioconjugation applications. Its key structural features include a reactive sulfonyl chloride group and an azido functionality, enabling selective modifications under mild conditions. The compound is particularly valuable in click chemistry, where the azide group participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Additionally, the sulfonyl chloride moiety allows for efficient derivatization with nucleophiles such as amines or alcohols. This dual reactivity makes it a versatile intermediate for constructing complex molecular architectures or labeling biomolecules. The product is typically handled under anhydrous conditions due to the hydrolytic sensitivity of the sulfonyl chloride group. Its purity and stability are critical for reproducible results in synthetic workflows.

1-Naphthalenesulfonylchloride, 5-azido- structure

73936-73-9 structure

Product Name:1-Naphthalenesulfonylchloride, 5-azido-

CAS No:73936-73-9

MF:C₁₀H₆ClN₃O₂S

MW:267.691539287567

CID:554952

PubChem ID:2762582

Update Time:2025-10-19

1-Naphthalenesulfonylchloride, 5-azido- Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenesulfonylchloride, 5-azido-
- 5-azido-1-Naphthalenesulfonyl chloride
- 5-AZIDONAPHTHALENE-1-SULFONYL CHLORIDE
- 1-Azido-5-naphtalene sulfonyl chloride
- 1-azido-5-naphthalene sulfonyl chloride
- 1-Naphthalenesulfonylchloride,5-azido
- 5-azidonapthalene-1-sulfonyl chloride
- 73936-73-9
- FT-0620035
- 5-AZIDONAPHTHALENE-1-SULFONYLCHLORIDE
- EN300-7432880
- DTXSID00376318
- Inchi： 1S/C10H6ClN3O2S/c11-17(15,16)10-6-2-3-7-8(10)4-1-5-9(7)13-14-12/h1-6H
- InChI Key： SMCAJTAQRWSIGW-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=C2C(=CC=CC2=1)N=[N+]=[N-])(=O)=O

Computed Properties

Exact Mass: 266.98700
Monoisotopic Mass: 266.987
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 427
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 56.9Å²

Experimental Properties

PSA: 92.27000
LogP: 4.24266

1-Naphthalenesulfonylchloride, 5-azido- Pricemore >>

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